Cas no 1413065-54-9 (5-(1-(Azetidin-1-yl)-2-methylpropan-2-yloxy)pyridin-2-amine)

• Product Name: 5-(1-(Azetidin-1-yl)-2-methylpropan-2-yloxy)pyridin-2-amine
• CAS No: 1413065-54-9
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 4827179
• Update Time: 2025-10-29

5-(1-(Azetidin-1-yl)-2-methylpropan-2-yloxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-(azetidin-1-yl)-2-methylpropan-2-yloxy)pyridin-2-amine
• 5-((1-(AZETIDIN-1-YL)-2-METHYLPROPAN-2-YL)OXY)PYRIDIN-2-AMINE
• 5-(2-azetidin-1-yl-1,1-dimethyl-ethoxy)-pyridin-2-ylamine
• 5-[1-(azetidin-1-yl)-2-methylpropan-2-yl]oxypyridin-2-amine
• 5-(1-(Azetidin-1-yl)-2-methylpropan-2-yloxy)pyridin-2-amine

• Inchi： 1S/C12H19N3O/c1-12(2,9-15-6-3-7-15)16-10-4-5-11(13)14-8-10/h4-5,8H,3,6-7,9H2,1-2H3,(H2,13,14)
• InChI Key： YNHPDSPCILOWJX-UHFFFAOYSA-N
• SMILES： O(C1C=NC(=CC=1)N)C(C)(C)CN1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 1.3
• Topological Polar Surface Area: 51.4

Additional information on 5-(1-(Azetidin-1-yl)-2-methylpropan-2-yloxy)pyridin-2-amine

Introduction to 5-(1-(Azetidin-1-yl)-2-methylpropan-2-yloxy)pyridin-2-amine (CAS No. 1413065-54-9)

5-(1-(Azetidin-1-yl)-2-methylpropan-2-yloxy)pyridin-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1413065-54-9, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development. The intricate architecture of this molecule, featuring a pyridine core linked to an azetidine ring and an isobutyl ether side chain, positions it as a candidate for exploring novel therapeutic pathways.

The significance of 5-(1-(Azetidin-1-yl)-2-methylpropan-2-yloxy)pyridin-2-amine lies in its potential to interact with biological targets in ways that may lead to the development of new medications. The pyridine moiety is a common pharmacophore in many drugs, known for its ability to modulate enzyme activity and receptor binding. In contrast, the azetidine ring introduces a cyclic amine structure that can enhance solubility and metabolic stability, while the isobutyl ether side chain may contribute to selective binding interactions. This combination of structural elements makes the compound a compelling subject for further research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have suggested that 5-(1-(Azetidin-1-yl)-2-methylpropan-2-yloxy)pyridin-2-amine may exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory and metabolic disorders. These findings are particularly intriguing given the high unmet medical needs associated with these conditions.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it demonstrates moderate affinity for several protein targets, including an enzyme involved in cell signaling pathways relevant to cancer progression. The ability of 5-(1-(Azetidin-1-yl)-2-methylpropan-2-yloxy)pyridin-2-amine to modulate these pathways could make it a valuable tool for developing targeted therapies. Furthermore, its structural features suggest potential applications in treating neurological disorders, where precise modulation of protein function is crucial.

The synthesis of 5-(1-(Azetidin-1-yl)-2-methylpropan-2-yloxy)pyridin-2-amine presents unique challenges due to its complex connectivity. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Advances in catalytic reactions and purification techniques have enabled chemists to access this molecule with high purity, which is essential for rigorous biological testing. These synthetic advancements are critical for advancing the compound from laboratory research to potential clinical applications.

One of the most exciting aspects of 5-(1-(Azetidin-1-yl)-2-methylpropan-2-yloxy)pyridin-2-amine is its potential for chemical diversification. By modifying its core structure or side chains, researchers can generate libraries of analogs with tailored properties. This approach allows for the systematic exploration of structure-function relationships, which is fundamental to rational drug design. Such libraries are being used in high-throughput screening campaigns to identify lead compounds with enhanced efficacy and reduced toxicity.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the pace at which compounds like 5-(1-(Azetidin-1-yl)-2-methylpropan-2-yloxy)pyridin-2-am ine are being evaluated. Predictive models can now forecast biological activity with remarkable precision, allowing researchers to prioritize candidates for experimental validation more efficiently than ever before. This synergy between computational methods and experimental chemistry is driving innovation in the field.

Future directions for research on 5-(1-(Azetidin -1 -yl)- 2 -methylpropan - 2 -yloxy ) pyrid ine - 2 -ami ne include exploring its pharmacokinetic properties and potential interactions with other therapeutic agents. Understanding how this compound behaves within complex biological systems will be crucial for determining its clinical viability. Additionally, investigating its effects in animal models will provide insights into its safety profile and therapeutic potential.

The development of novel pharmaceuticals relies heavily on the contributions of interdisciplinary teams spanning chemistry, biology, pharmacology, and computer science. The study of 5-( 1 -( Azetid ine - 1 -y l ) - 2 -m ethylpr opan - 2 -y l ox y ) py rid ine - 2 -ami ne exemplifies how collaboration can lead to breakthroughs that address critical health challenges. As research continues to uncover new applications for this compound, it holds promise not only as a standalone therapeutic but also as a building block for more complex drug candidates.